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Compound of Interest

Compound Name:
tert-Butyl 2-ethyl-4-oxopiperidine-

1-carboxylate

Cat. No.: B1344233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the request for in-depth spectral data (NMR, IR, MS) for the

chemical compound with CAS number 324769-07-5. Extensive searches of publicly available

chemical databases and the scientific literature have identified this compound as tert-butyl 2-
ethyl-4-oxopiperidine-1-carboxylate. However, at the time of this report, experimental

spectral data (¹H NMR, ¹³C NMR, IR, and MS) for this specific compound is not available in the

public domain.

While direct experimental data for CAS 324769-07-5 is unavailable, this guide provides context

by presenting available data for the closely related, unsubstituted parent compound, tert-butyl

4-oxopiperidine-1-carboxylate (CAS 79099-07-3). This information can serve as a valuable

reference point for researchers working with similar molecular scaffolds.

No information regarding signaling pathways or detailed experimental workflows associated

with CAS 324769-07-5 was found during the comprehensive literature review.
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Chemical Name: tert-butyl 2-ethyl-4-oxopiperidine-1-carboxylate

Molecular Formula: C₁₂H₂₁NO₃

Molecular Weight: 227.30 g/mol

Chemical Structure:

Spectral Data Analysis: A Note on Data
Unavailability
A thorough and systematic search of prominent chemical databases, including PubChem,

ChemicalBook, and the NIST Chemistry WebBook, along with a comprehensive review of

scientific literature, did not yield any publicly archived experimental NMR, IR, or MS spectral

data for tert-butyl 2-ethyl-4-oxopiperidine-1-carboxylate (CAS 324769-07-5).

This lack of data suggests that the compound may be a novel entity, a research intermediate

that has not been fully characterized in a publicly accessible format, or that the data resides in

proprietary databases.

Reference Data: tert-butyl 4-oxopiperidine-1-
carboxylate (CAS 79099-07-3)
To provide a useful benchmark for researchers, this section summarizes the available spectral

data for the parent compound, tert-butyl 4-oxopiperidine-1-carboxylate. It is crucial to note that

the presence of the ethyl group at the 2-position in CAS 324769-07-5 will induce significant

differences in the spectra, particularly in the NMR data.

NMR Spectral Data (Reference Compound: CAS 79099-
07-3)
Table 1: ¹H NMR Data for tert-butyl 4-oxopiperidine-1-carboxylate
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.7 t 4H H-2, H-6

~2.4 t 4H H-3, H-5

1.48 s 9H -C(CH₃)₃

Table 2: ¹³C NMR Data for tert-butyl 4-oxopiperidine-1-carboxylate

Chemical Shift (ppm) Assignment

~207 C=O (ketone)

~154 C=O (carbamate)

~80 -C(CH₃)₃

~41 C-2, C-6

~28 -C(CH₃)₃

Note: The chemical shifts are approximate and can vary depending on the solvent and

experimental conditions.

IR Spectral Data (Reference Compound: CAS 79099-07-
3)
Table 3: Key IR Absorptions for tert-butyl 4-oxopiperidine-1-carboxylate

Wavenumber (cm⁻¹) Intensity Assignment

~2970 Strong C-H stretch (aliphatic)

~1720 Strong C=O stretch (ketone)

~1690 Strong C=O stretch (carbamate)

~1160 Strong C-O stretch
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Mass Spectrometry Data (Reference Compound: CAS
79099-07-3)
Table 4: Key Mass Fragments for tert-butyl 4-oxopiperidine-1-carboxylate

m/z Interpretation

199 [M]⁺ (Molecular Ion)

143 [M - C₄H₈]⁺ or [M - 56]⁺

57 [C₄H₉]⁺ (tert-butyl cation)

Experimental Protocols
As no experimental data for CAS 324769-07-5 was located, specific experimental protocols for

the acquisition of its spectral data cannot be provided. However, this section outlines general

methodologies for obtaining NMR, IR, and MS data for a novel organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A standard experimental workflow for acquiring NMR data is as follows:

Caption: General workflow for NMR sample preparation, data acquisition, and processing.

Infrared (IR) Spectroscopy
A typical protocol for obtaining an IR spectrum using an Attenuated Total Reflectance (ATR)

accessory is outlined below:

ATR-IR Spectroscopy Protocol
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Caption: Standard procedure for acquiring an ATR-IR spectrum.

Mass Spectrometry (MS)
The following diagram illustrates a general workflow for Electrospray Ionization Mass

Spectrometry (ESI-MS):

ESI-MS Workflow
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Caption: A generalized workflow for ESI-Mass Spectrometry analysis.

Signaling Pathways and Logical Relationships
As of the date of this report, there is no publicly available information detailing the involvement

of tert-butyl 2-ethyl-4-oxopiperidine-1-carboxylate in any specific biological signaling

pathways. The compound is likely a synthetic intermediate, and its biological activity has not

been reported in the accessible scientific literature. Therefore, no diagrams for signaling

pathways can be provided.

Conclusion
While a comprehensive technical guide on the spectral data of CAS 324769-07-5, tert-butyl 2-
ethyl-4-oxopiperidine-1-carboxylate, cannot be fully realized due to the absence of publicly

available experimental data, this document serves to formally identify the compound and

highlight the current data gap. The provided reference data for the parent compound, tert-butyl

4-oxopiperidine-1-carboxylate, offers a valuable point of comparison for researchers in the field.

It is recommended that scientists working with this compound perform their own spectral

characterization to confirm its identity and purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1344233?utm_src=pdf-body-img
https://www.benchchem.com/product/b1344233?utm_src=pdf-body
https://www.benchchem.com/product/b1344233?utm_src=pdf-body
https://www.benchchem.com/product/b1344233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Spectral Data for CAS 324769-07-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344233#cas-324769-07-5-spectral-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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